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Compound of Interest

Compound Name: Dexpramipexole

Cat. No.: B1663564 Get Quote

Essential Safety and Handling Guide for
Dexpramipexole
This document provides crucial safety and logistical information for laboratory professionals

handling Dexpramipexole. It outlines the necessary personal protective equipment (PPE),

procedural guidance for handling and disposal, and engineering controls to ensure a safe

laboratory environment.

Hazard Identification and Safety Data Summary
Dexpramipexole is a substance that requires careful handling due to its potential health

effects. While some suppliers classify it as a non-hazardous substance, others indicate it may

be harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation.[1]

[2][3][4] Given the conflicting information, it is prudent to handle Dexpramipexole with a

comprehensive safety approach.
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Hazard

Classification
GHS Pictogram Signal Word Hazard Statements

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1]

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

GHS07 Warning
H319: Causes serious

eye irritation

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

GHS07 Warning
H335: May cause

respiratory irritation

Physical and Chemical Properties

Property Value

Appearance Solid

Melting/Freezing Point 270-272°C

Boiling Point/Range 378.0±42.0 °C at 760 mmHg

Storage Temperature Powder: -20°C

Occupational Exposure Limits No data available

Operational Plan for Handling Dexpramipexole
A systematic approach to handling Dexpramipexole is essential to minimize exposure and

ensure safety. The following workflow provides a step-by-step guide from receiving the

compound to its final disposal.
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Operational Workflow for Handling Dexpramipexole
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Caption: Operational Workflow for Handling Dexpramipexole.

Experimental Protocols
1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, and safety glasses) during unpacking.

Confirm the product identity and quantity against the order information.

2. Storage:

Store Dexpramipexole in a tightly sealed container in a cool, well-ventilated area.

The recommended storage temperature for the powder form is -20°C.

Store in a locked cabinet or facility to restrict access.

3. Preparation for Use (Weighing and Dissolving):

All manipulations of solid Dexpramipexole should be conducted in a well-ventilated area,

preferably within a chemical fume hood or a ventilated balance enclosure, to avoid dust and

aerosol formation.

Use dedicated, clean spatulas and weighing boats.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

4. Experimental Use:
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Always wear the recommended PPE when handling the substance.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory where Dexpramipexole is being handled.

Ensure a safety shower and eyewash station are readily accessible.

5. Decontamination and Cleaning:

After handling, thoroughly wash hands and any exposed skin with soap and water.

Decontaminate all surfaces and equipment that have come into contact with

Dexpramipexole. Scrubbing with alcohol is a suggested method for decontamination.

For spills, absorb solutions with an inert material (e.g., diatomite, universal binders) and

collect for disposal.

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical and should be based on the specific laboratory

procedure being performed. The following diagram illustrates the decision-making process for

PPE selection.

PPE Selection Logic for Handling Dexpramipexole
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Safety Goggles 
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Caption: PPE Selection Logic for Handling Dexpramipexole.

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes

and dust.

Hand Protection: Wear protective gloves to prevent skin contact.

Skin and Body Protection: Impervious clothing, such as a lab coat, should be worn to protect

the skin.

Respiratory Protection: A suitable respirator is recommended, especially when handling the

powder form or when there is a risk of generating dust or aerosols.

Disposal Plan
Proper disposal of Dexpramipexole and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection and Segregation:

Collect all waste materials, including unused Dexpramipexole, contaminated consumables

(e.g., gloves, weighing boats, pipette tips), and cleaning materials, in a designated and

clearly labeled hazardous waste container.

Do not mix Dexpramipexole waste with other waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Disposal Procedures:

Dispose of the substance and its container in accordance with all applicable local, state, and

federal regulations.

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for proper disposal.

Do not dispose of Dexpramipexole down the drain or in the regular trash.
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By adhering to these safety and handling guidelines, researchers can minimize the risks

associated with Dexpramipexole and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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